Cas no 946242-67-7 (ethyl 4-({4-(4-chlorophenyl)aminopteridin-2-yl}amino)benzoate)

• Product Name: ethyl 4-({4-(4-chlorophenyl)aminopteridin-2-yl}amino)benzoate
• CAS No: 946242-67-7
• MF: C₂₁H₁₇ClN₆O₂
• MW: 420.851682424545
• CID: 6432793
• PubChem ID: 16910714
• Update Time: 2025-05-20

ethyl 4-({4-(4-chlorophenyl)aminopteridin-2-yl}amino)benzoate Chemical and Physical Properties

Names and Identifiers

• ethyl 4-({4-(4-chlorophenyl)aminopteridin-2-yl}amino)benzoate
• AKOS024643072
• ethyl 4-[[4-(4-chloroanilino)pteridin-2-yl]amino]benzoate
• BDBM50344211
• ethyl 4-((4-((4-chlorophenyl)amino)pteridin-2-yl)amino)benzoate
• CHEMBL1778713
• ethyl 4-({4-[(4-chlorophenyl)amino]pteridin-2-yl}amino)benzoate
• ethyl 4-(4-(4-chlorophenylamino)pteridin-2-ylamino)benzoate
• 946242-67-7
• F2359-0140
• Benzoic acid, 4-[[4-[(4-chlorophenyl)amino]-2-pteridinyl]amino]-, ethyl ester

• Inchi： 1S/C21H17ClN6O2/c1-2-30-20(29)13-3-7-16(8-4-13)26-21-27-18-17(23-11-12-24-18)19(28-21)25-15-9-5-14(22)6-10-15/h3-12H,2H2,1H3,(H2,24,25,26,27,28)
• InChI Key： XTPOPDGVENHAMW-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)C1=CC=C(NC2=NC(NC3=CC=C(Cl)C=C3)=C3C(=N2)N=CC=N3)C=C1

Computed Properties

• Exact Mass: 420.1101515g/mol
• Monoisotopic Mass: 420.1101515g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 30
• Rotatable Bond Count: 7
• Complexity: 554
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 102Ų

Experimental Properties

• Density: 1.427±0.06 g/cm3(Predicted)
• Boiling Point: 621.3±65.0 °C(Predicted)
• pka: 3.20±0.10(Predicted)

Additional information on ethyl 4-({4-(4-chlorophenyl)aminopteridin-2-yl}amino)benzoate

Professional Introduction to Ethyl 4-({4-(4-chlorophenyl)aminopteridin-2-yl}amino)benzoate (CAS No. 946242-67-7)

Ethyl 4-({4-(4-chlorophenyl)aminopteridin-2-yl}amino)benzoate, a compound with the chemical identifier CAS No. 946242-67-7, represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered considerable attention due to its unique structural properties and potential applications in medicinal chemistry. The molecular structure of this compound features a benzoate moiety linked to an amino group, which is further connected to a complex heterocyclic system containing a pyridine derivative and an amine functionalities. Such structural complexity often correlates with enhanced biological activity, making this compound a promising candidate for further research and development.

The synthesis of Ethyl 4-({4-(4-chlorophenyl)aminopteridin-2-yl}amino)benzoate involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The presence of the 4-chlorophenyl group in the molecule suggests potential interactions with biological targets, which are often mediated through halogen bonding or other non-covalent interactions. These interactions are critical in drug design, as they can significantly influence the binding affinity and selectivity of a drug molecule.

Recent studies have highlighted the importance of heterocyclic compounds in the development of new therapeutic agents. The pyridine derivative in the structure of Ethyl 4-({4-(4-chlorophenyl)aminopteridin-2-yl}amino)benzoate is particularly noteworthy, as it has been shown to exhibit various pharmacological activities. For instance, pyridine-based compounds have been widely studied for their potential in treating neurological disorders, cardiovascular diseases, and inflammatory conditions. The incorporation of such motifs into drug candidates often enhances their pharmacokinetic properties, leading to improved bioavailability and reduced toxicity.

The benzoate moiety is another key feature of this compound that contributes to its potential therapeutic applications. Benzoic acid derivatives are well-known for their antimicrobial, anti-inflammatory, and analgesic properties. When combined with the pyridine derivative, the benzoate group may enhance the compound's ability to interact with biological targets, thereby increasing its efficacy. This synergistic effect is particularly relevant in the context of multi-target drug design, where compounds are engineered to simultaneously modulate multiple biological pathways.

In terms of biological activity, preliminary studies on Ethyl 4-({4-(4-chlorophenyl)aminopteridin-2-yl}amino)benzoate have shown promising results in vitro. The compound has demonstrated interactions with enzymes and receptors that are implicated in various disease states. For example, it has been observed to inhibit the activity of certain kinases, which are enzymes that play a crucial role in cell signaling pathways associated with cancer and inflammation. Additionally, the compound has shown potential as an antagonist for specific receptors involved in pain perception and neuroprotection.

The< strong>4-(4-chlorophenyl)aminopteridin-2-yl moiety is particularly interesting from a structural perspective. This group combines elements of both aromatic and heterocyclic chemistry, providing a versatile platform for further derivatization and optimization. The chlorine atom within this moiety can serve as a handle for further chemical modifications, allowing researchers to fine-tune the compound's properties for specific applications. Such modifications can include alterations to solubility, metabolic stability, and target specificity.

The pharmaceutical industry continues to invest heavily in the development of novel compounds based on heterocyclic structures due to their diverse biological activities and synthetic flexibility. Ethyl 4-({4-(4-chlorophenyl)aminopteridin-2-yl}amino)benzoate exemplifies this trend, as it combines multiple pharmacophoric elements that are known to contribute to therapeutic efficacy. The benzoate group provides anti-inflammatory and analgesic properties, while the pyridine derivative offers potential neurological and cardiovascular benefits. The< strong>4-(4-chlorophenyl)aminopteridin-2-yl moiety further enhances its complexity and potential for interaction with biological targets.

Ongoing research is focused on elucidating the mechanism of action of this compound and exploring its potential in preclinical models. By understanding how it interacts with biological systems at the molecular level, researchers can identify ways to optimize its therapeutic profile. This includes investigating its binding affinity for target proteins, assessing its metabolic stability, and evaluating its potential side effects. Such studies are essential for translating laboratory findings into viable clinical candidates.

The< strong>CAS No. 946242-67-7 designation ensures that researchers can reliably identify and obtain this compound for their studies. The CAS registry system provides a standardized way to classify chemical substances, facilitating communication and collaboration across different scientific disciplines. As such, this compound serves as a valuable tool for researchers working in medicinal chemistry and drug discovery.

In conclusion,< strong>Ethyl 4-({4-(4-chlorophenyl)aminopteridin-2-yl}amino)benzoate represents a significant advancement in pharmaceutical chemistry with its unique structural features and potential therapeutic applications. Its synthesis involves complex organic reactions that highlight the challenges and opportunities in drug development. Preliminary studies have shown promising biological activity, particularly in modulating enzymes and receptors involved in cancer, inflammation, pain perception, and neuroprotection. Further research is needed to fully understand its mechanism of action and therapeutic potential.